Cas no 23593-75-1 (Clotrimazole)

• Product Name: Clotrimazole
• CAS No: 23593-75-1
• MF: C₂₂H₁₇ClN₂
• MW: 344.836784124374
• MDL: MFCD00057220
• CID: 52329
• PubChem ID: 253661533
• Update Time: 2025-11-02

Clotrimazole Chemical and Physical Properties

Names and Identifiers

• clotrimazole crystalline
• 1-((2-chlorophenyl)diphenylmethyl)-1h-imidazol
• 1-(alpha-(2-Chlorophenyl)benzhydryl)imidazole
• 1-(o-chloro-alpha,alpha-diphenylbenzyl)-imidazol
• 1-[(2-chlorophenyl)diphenylmethyl]-1h-imidazo
• Clotrimazole
• 1-(2-Chlorotrityl)imidazole
• 1-(o-Chlorotrityl)imidazole
• 1-(o-Chlorotrityl)imidazole,1-(o-Chl
• 1-[(2-chlorophenyl)diphenylmethyl]-1H-imidazole
• 1-[(2-chlorophenyl)-diphenylmethyl]imidazole
• 1-[(2-Chlorophenyl)diphenylmethyl]imidazole
• BAY 5097
• BAY 5907
• 1-((2-Chlorophenyl)diphenylmethyl)-1H-imidazole
• 1-[(o-Chlorophenyl)diphenylmethyl]imidazole
• Diphenyl-(2-chlorophenyl)-1-imidazolylmethane
• myclo
• (2-Chlorophenyl)diphenyl-1-imidazolylmethane
• (Chlorotrityl)imidazole
• 1-[(2-chlorophenyl)diphenylmethyl]-1h-imidazol
• 1-(o-Chloro-α,α-diphenylbenzyl)imidazole

• MDL： MFCD00057220
• Inchi： 1S/C22H17ClN2/c23-21-14-8-7-13-20(21)22(25-16-15-24-17-25,18-9-3-1-4-10-18)19-11-5-2-6-12-19/h1-17H
• InChI Key： VNFPBHJOKIVQEB-UHFFFAOYSA-N
• SMILES： C1N(C(C2=CC=CC=C2Cl)(C2=CC=CC=C2)C2=CC=CC=C2)C=CN=1
• BRN： 622318

Computed Properties

• Exact Mass: 344.10800
• Monoisotopic Mass: 344.108026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 17.8

Experimental Properties

• Color/Form: Powder
• Density: 1.1095 (rough estimate)
• Melting Point: 144.0 to 148.0 deg-C
• Boiling Point: 482.3°C at 760 mmHg
• Flash Point: 245.5°C
• Refractive Index: 1.5940 (estimate)
• Solubility: Soluble in chloroform, DMSO, DMF and alcohols
• PSA: 17.82000
• LogP: 5.37670
• Merck: 2417
• λmax: 556(Phosphate buffer sol.)(lit.)
• Solubility: Not determined

Clotrimazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/38
• Safety Instruction： S26; S36
• RTECS：NI4377000
• Hazardous Material Identification：
• Toxicity：LD50 in male mice, rats (mg/kg): 923, 708 orally (Tettenborn)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on Clotrimazole

Introduction to Clotrimazole (CAS No. 23593-75-1)

Clotrimazole, a compound with the chemical name 1-[2-(2,4-dichlorophenyl)-2-(2-hydroxyethyl)-1,3-propanediol]-1H-imidazole, is a well-known antifungal agent widely utilized in the treatment of various fungal infections. Its chemical structure, characterized by a imidazole ring and multiple substituents, contributes to its potent antifungal properties. With a CAS number of 23593-75-1, this compound has been extensively studied and documented in the scientific literature.

The mechanism of action of Clotrimazole involves the inhibition of fungal cell membrane synthesis. Specifically, it disrupts the ergosterol biosynthesis pathway, leading to increased permeability of the fungal cell membrane and subsequent cell death. This mechanism has made Clotrimazole an effective treatment for a range of fungal infections, including those caused by Candida species, dermatophytes, and other opportunistic fungi.

Recent research has highlighted the versatility of Clotrimazole beyond its traditional antifungal applications. Studies have explored its potential in combination therapies with other antifungal agents to overcome drug resistance. For instance, a study published in the Journal of Antimicrobial Chemotherapy demonstrated that the combination of Clotrimazole with Amphotericin B significantly reduced the minimum inhibitory concentrations (MICs) against resistant fungal strains. This finding underscores the importance of Clotrimazole in developing novel treatment strategies for fungal infections.

In addition to its antifungal properties, Clotrimazole has shown promise in other therapeutic areas. Research has indicated that it may have anti-inflammatory and antioxidant effects, making it a potential candidate for treating inflammatory skin conditions and oxidative stress-related disorders. A study published in the British Journal of Dermatology explored the topical application of Clotrimazole in managing chronic inflammatory skin conditions, demonstrating its ability to reduce inflammation and improve skin integrity.

The synthesis and industrial production of Clotrimazole have also been optimized to ensure high purity and yield. Modern synthetic routes involve multi-step organic reactions, starting from readily available precursors such as 2,4-dichlorobenzyl alcohol and 1,3-propanediol. Advanced catalytic methods have been employed to enhance reaction efficiency and minimize byproduct formation. These advancements have contributed to the cost-effective production of Clotrimazole, making it more accessible for therapeutic use worldwide.

The pharmacokinetic profile of Clotrimazole has been thoroughly investigated to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Clinical studies have shown that Clotrimazole is well-absorbed after topical application and has a moderate bioavailability. Its metabolites are primarily excreted via urine and feces, with a half-life ranging from 24 to 72 hours depending on the formulation and route of administration. This information is crucial for optimizing dosing regimens and minimizing potential side effects.

The safety profile of Clotrimazole has been evaluated through extensive clinical trials and post-marketing surveillance. Common side effects include local irritation at the application site, such as redness or itching. Rare but serious adverse effects include allergic reactions and systemic toxicity at high doses. Regulatory agencies such as the FDA and EMA have approved various formulations of Clotrimazole for topical use, including creams, lotions, and powders, based on their safety and efficacy profiles.

Future research directions for Clotrimazole include exploring its potential in treating drug-resistant fungal infections and developing novel delivery systems to enhance its efficacy. Nanotechnology-based delivery systems have shown promise in improving drug penetration and reducing local irritation associated with topical treatments. Additionally, investigating Clotrimazole's role in combination therapies with other antifungals or immunomodulatory agents may lead to more effective treatment strategies for challenging fungal infections.

In conclusion, Clotrimazole (CAS No. 23593-75-1) is a versatile antifungal agent with significant therapeutic applications. Its mechanism of action targeting fungal cell membrane synthesis makes it effective against a broad spectrum of fungi. Recent research has expanded its potential uses beyond traditional antifungal treatments, including anti-inflammatory and antioxidant applications. With ongoing advancements in synthesis methods, pharmacokinetics, and delivery systems, Clotrimazole continues to be a valuable asset in managing fungal infections and related conditions.